molecular formula C17H14N4O2S B2809357 N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide CAS No. 1207044-70-9

N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide

Cat. No. B2809357
CAS RN: 1207044-70-9
M. Wt: 338.39
InChI Key: OSOZUGXAUQNHEX-UHFFFAOYSA-N
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Description

“N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide” is a derivative of thiophene . Thiophene is a heterocyclic compound that consists of a planar five-membered ring . The compound is aromatic, as indicated by its extensive substitution reactions . This particular derivative has been designed and synthesized by splicing the nitrogen-containing heterocycle natural molecule nicotinic acid and the sulfur-containing heterocycle thiophene .


Synthesis Analysis

The synthesis of “N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide” involves the modification of natural products and the active substructure splicing method . A series of new N-(thiophen-2-yl) nicotinamide derivatives were designed and synthesized by splicing the nitrogen-containing heterocycle natural molecule nicotinic acid and the sulfur-containing heterocycle thiophene . The structures of the target compounds were identified through 1H NMR, 13C NMR, and HRMS spectra .


Molecular Structure Analysis

The molecular structure of “N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide” was confirmed through 1H NMR, 13C NMR, and HRMS spectra . The compound is a derivative of thiophene, which is a five-membered heterocyclic compound containing a sulfur atom .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide” include the splicing of the nitrogen-containing heterocycle natural molecule nicotinic acid and the sulfur-containing heterocycle thiophene . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .

Scientific Research Applications

Future Directions

“N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide” derivatives are significant lead compounds that can be used for further structural optimization . Compound 4f, in particular, is a promising fungicide candidate against cucumber downy mildew (CDM) that can be used for further development .

properties

IUPAC Name

N-[2-(thiophen-2-ylcarbamoylamino)phenyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14N4O2S/c22-16(12-5-3-9-18-11-12)19-13-6-1-2-7-14(13)20-17(23)21-15-8-4-10-24-15/h1-11H,(H,19,22)(H2,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSOZUGXAUQNHEX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)C2=CN=CC=C2)NC(=O)NC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(3-(thiophen-2-yl)ureido)phenyl)nicotinamide

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